
An In-depth Technical Guide to
Trichloroacetophenone Isomers: Synonyms,

Identifiers, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3',4'-Trichloroacetophenone

CAS No.: 42981-08-8

Cat. No.: B1267302

Get Quote

This technical guide provides a comprehensive overview of the chemical identifiers, properties,

synthesis, and applications of two significant trichloroacetophenone isomers. Given the

potential for ambiguity in nomenclature, this document delineates the distinct characteristics of

2',3',4'-Trichloroacetophenone and the more commercially prevalent 2,2',4'-

Trichloroacetophenone, offering clarity for researchers, scientists, and professionals in drug

development.

Part 1: 2',3',4'-Trichloroacetophenone
This isomer is characterized by the substitution of three chlorine atoms on the 2, 3, and 4

positions of the phenyl ring of acetophenone.

Core Identifiers and Synonyms
For precise identification and to avoid ambiguity in research and procurement, the following

identifiers are critical.
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Identifier Value Source

IUPAC Name
1-(2,3,4-

trichlorophenyl)ethanone
PubChem[1]

CAS Number 13608-87-2 PubChem[1]

PubChem CID 26132 PubChem[1]

EC Number N/A PubChem[1]

Molecular Formula C₈H₅Cl₃O PubChem[1]

Molecular Weight 223.49 g/mol Stenutz[2]

InChI Key
BXJZZJYNVIDEKG-

UHFFFAOYSA-N
Stenutz[2]

SMILES CC(=O)c1ccc(Cl)c(Cl)c1Cl Stenutz[2]

Common Synonyms:

1-(2,3,4-Trichlorophenyl)ethanone[1]

Chemical and Physical Properties
The physicochemical properties of 2',3',4'-Trichloroacetophenone are summarized below.

Property Value Source

Physical Description

Dark gold-colored solid[1] or

beige to ochre or gold

crystalline powder[3]

NTP[1], ChemicalBook[3]

Melting Point 59-64 °C[3] ChemicalBook[3]

Boiling Point 144 °C at 8 mmHg[3] ChemicalBook[3]

Solubility
Soluble in Methanol. Insoluble

in water.[3]
ChemicalBook[3]
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Applications in Research
While less common than its 2,2',4'-isomer, 2',3',4'-Trichloroacetophenone has been utilized in

specific research contexts. Notably, it was used in studies on the effective stimulation of

1,2,3,4-tetrachlorodibenzo-p-dioxin (TeCDD) dechlorination[3].

Safety and Handling
Aggregated GHS information indicates the following hazards.[1]

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

It is designated with the "Warning" signal word.[1]

Part 2: 2,2',4'-Trichloroacetophenone
This isomer is a significant intermediate in organic synthesis, particularly in the pharmaceutical

industry. It is an α-haloketone, a class of highly reactive compounds.[4]

Core Identifiers and Synonyms
The extensive use of this compound has led to a wide array of synonyms and identifiers.
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Identifier Value Source

IUPAC Name
2-chloro-1-(2,4-

dichlorophenyl)ethanone
PubChem[5]

CAS Number 4252-78-2 PubChem[5]

PubChem CID 20250 PubChem[5]

EC Number 224-218-2 PubChem[5], Sigma-Aldrich[4]

Molecular Formula C₈H₅Cl₃O PubChem[5]

Molecular Weight 223.48 g/mol Sigma-Aldrich[4]

InChI Key
VYWPPRLJNVHPEU-

UHFFFAOYSA-N
Sigma-Aldrich[4]

SMILES
C1=CC(=C(C=C1Cl)Cl)C(=O)

CCl
PubChem[5]

Common Synonyms:

2,4-Dichlorophenacyl chloride[5]

alpha,2,4-Trichloroacetophenone[5]

ω,2,4-Trichloroacetophenone[6]

Chloromethyl 2,4-dichlorophenyl ketone[5]

Ethanone, 2-chloro-1-(2,4-dichlorophenyl)-[5]

Miconazole Impurity 5[7]

Econazole Impurity 11[5]

Chemical and Physical Properties
The physical and chemical characteristics of 2,2',4'-Trichloroacetophenone are crucial for its

handling and application in synthesis.
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Property Value Source

Physical Description
Off-white crystalline solid[5][8]

or yellow crystalline powder[8]
NTP[5], ChemicalBook[8]

Melting Point 47-54 °C[4][8]
ChemicalBook[8], Sigma-

Aldrich[4]

Boiling Point 130-135 °C at 4 mmHg[4][8]
ChemicalBook[8], Sigma-

Aldrich[4]

Solubility
Insoluble in water.[5][8]

Soluble in organic solvents.[9]

Flash Point 110 °C (230 °F) - closed cup[4] Sigma-Aldrich[4]

Reactivity

Incompatible with strong

oxidizers and strong bases.[5]

[8]

Synthesis: Friedel-Crafts Acylation
The primary industrial synthesis of 2,2',4'-Trichloroacetophenone is achieved via the Friedel-

Crafts acylation of 1,3-dichlorobenzene (m-dichlorobenzene) with chloroacetyl chloride, using a

Lewis acid catalyst such as anhydrous aluminum trichloride (AlCl₃).[8][10][11]

Mechanism Rationale: The reaction is a classic electrophilic aromatic substitution. The

aluminum trichloride catalyst activates the chloroacetyl chloride by coordinating with the

carbonyl oxygen, which makes the acyl carbon more electrophilic. This highly reactive acylium

ion is then attacked by the electron-rich m-dichlorobenzene ring. The chlorine substituents on

the benzene ring are deactivating but direct the incoming electrophile to the 4-position, ortho

and para to the directing chlorine atoms, leading to the desired product.
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Caption: Friedel-Crafts Acylation Synthesis Workflow.

This protocol is a synthesized representation from established methods.[8][12]

Reactor Setup: To a three-necked flask equipped with a mechanical stirrer, add 1,3-

dichlorobenzene (1.0 eq) and a suitable solvent such as dichloromethane or excess 1,3-

dichlorobenzene.

Catalyst Addition: Under stirring, slowly add anhydrous aluminum trichloride (1.1-1.6 eq) in

portions, maintaining the temperature.

Acylating Agent Addition: Add chloroacetyl chloride (1.0-1.1 eq) dropwise to the reaction

mixture. The rate of addition should be controlled to keep the reaction temperature between

30-60 °C.

Reaction: After the addition is complete, heat the mixture to reflux (or between 80-100 °C if

no low-boiling solvent is used) and maintain for 2-3 hours to ensure the reaction goes to
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completion.[8][12]

Quenching: Carefully pour the reaction mixture into a mixture of crushed ice and water,

containing a small amount of concentrated hydrochloric acid, to quench the reaction and

decompose the aluminum chloride complex.

Workup: Separate the organic layer. Wash the organic phase sequentially with water and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by recrystallization from a

solvent like ethanol or petroleum ether to yield 2,2',4'-Trichloroacetophenone as an off-white

solid.[8]

Core Application: Antifungal Drug Synthesis
2,2',4'-Trichloroacetophenone is a pivotal intermediate for producing imidazole-based

antifungal agents.[10][13] Its utility stems from the reactive α-chloro ketone functionality, which

readily undergoes nucleophilic substitution with the imidazole ring.

Key Derivatives:

Isoconazole: An azole antifungal agent.[8][10]

Miconazole: Another widely used antifungal medication.[12][13]

Econazole: An antifungal medication of the imidazole class.[5][13]

The synthesis involves the N-alkylation of imidazole with 2,2',4'-Trichloroacetophenone.[4] This

reaction forms the core structure of these antifungal drugs.
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Caption: Role as a precursor in antifungal synthesis.

Analytical Characterization
The identity and purity of 2,2',4'-Trichloroacetophenone are typically confirmed using standard

analytical techniques, including:

Gas Chromatography (GC): To assess purity.[14]

¹H NMR Spectroscopy: To confirm the chemical structure.[14]

Safety and Handling
This compound is classified as a hazardous substance.

GHS Pictograms: Corrosion, Exclamation mark[4]

Signal Word: Danger[4]

Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin

reaction), H318 (Causes serious eye damage), H335 (May cause respiratory irritation).[4]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection, is mandatory when handling this chemical.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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